Cas no 1291843-36-1 ({[(4-ethylphenyl)methyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate)

• Product Name: {[(4-ethylphenyl)methyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate
• CAS No: 1291843-36-1
• MF: C₁₇H₁₇BrN₂O₃
• MW: 377.232483625412
• CID: 5322609
• Update Time: 2025-05-24

{[(4-ethylphenyl)methyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(4-ethylbenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate
• [2-[(4-ethylphenyl)methylamino]-2-oxoethyl] 5-bromopyridine-3-carboxylate
• STL091917
• 2-((4-ethylbenzyl)amino)-2-oxoethyl 5-bromonicotinate
• {[(4-ethylphenyl)methyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C17H17BrN2O3/c1-2-12-3-5-13(6-4-12)8-20-16(21)11-23-17(22)14-7-15(18)10-19-9-14/h3-7,9-10H,2,8,11H2,1H3,(H,20,21)
• InChI Key： HJIQZIMRNQYLLB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC(NCC1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 397
• XLogP3: 3
• Topological Polar Surface Area: 68.3

Additional information on {[(4-ethylphenyl)methyl]carbamoyl}methyl 5-bromopyridine-3-carboxylate

Introduction to [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate (CAS No. 1291843-36-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate, with the CAS number 1291843-36-1, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its 5-bromopyridine-3-carboxylate core and a substituted (4-ethylphenyl)methyl moiety, exhibits promising characteristics that make it a valuable scaffold for further chemical and biological exploration.

The structural composition of [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate is intricately designed to facilitate interactions with biological targets. The presence of a bromopyridine ring is particularly noteworthy, as brominated pyridines are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The (4-ethylphenyl)methyl group contributes to the compound's lipophilicity, which is often a critical factor in drug design for optimizing bioavailability and membrane permeability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 5-bromopyridine-3-carboxylate moiety in this compound has been identified as a key pharmacophore in several lead compounds, demonstrating its potential in modulating enzyme activity and receptor binding. For instance, studies have shown that derivatives of bromopyridine can exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The (4-ethylphenyl)methyl substituent further enhances the compound's interactability with these targets, making it a versatile building block for drug discovery.

One of the most compelling aspects of [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis, incorporating well-established reactions such as carbamoylation and bromination. This accessibility allows researchers to easily modify the structure, enabling the exploration of a wide range of analogs with tailored properties. Such flexibility is crucial in the early stages of drug development, where rapid iteration and optimization are essential.

The pharmaceutical industry has increasingly recognized the importance of computational chemistry in accelerating drug discovery processes. Molecular modeling techniques have been employed to predict the binding interactions of [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate with potential targets. These studies have provided valuable insights into how the compound's structure can be optimized to improve its efficacy and selectivity. For example, virtual screening has identified promising derivatives that exhibit enhanced binding affinity for specific protein targets, paving the way for further experimental validation.

Moreover, the environmental impact of drug development has prompted researchers to explore greener synthetic routes for compounds like [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate. Catalytic methods and solvent-free reactions have been investigated to minimize waste and reduce energy consumption. These sustainable approaches align with global efforts to promote environmentally responsible chemistry, ensuring that the pursuit of new therapeutic agents does not come at the expense of ecological integrity.

The potential applications of [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate extend beyond oncology. Emerging research suggests that this compound may have utility in treating neurological disorders by interacting with receptors involved in neurotransmitter signaling. The unique combination of structural features makes it an attractive candidate for further investigation in this field. Preclinical studies are underway to evaluate its efficacy and safety profile, with the hope that it will contribute to the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, [(4-ethylphenyl)methyl]carbamoyl)methyl 5-bromopyridine-3-carboxylate (CAS No. 1291843-36-1) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activity. Its synthesis is straightforward, allowing for rapid exploration of analogs, while computational studies provide valuable guidance for optimizing its properties. As research continues to uncover new therapeutic applications, this compound stands out as a cornerstone in the quest for innovative treatments across multiple disease areas.